Cas no 103881-76-1 (Benzenepropanamide, a-amino-4-hydroxy-N-[(3S,9R,16S)-16-(2-methylpropyl)-5,8,15-trioxo-3-(phenylmethyl)-1-thia-4,7,14-triazacyclohexadec-9-yl]-,(aS)-)
103881-76-1 structure
Product Name:Benzenepropanamide, a-amino-4-hydroxy-N-[(3S,9R,16S)-16-(2-methylpropyl)-5,8,15-trioxo-3-(phenylmethyl)-1-thia-4,7,14-triazacyclohexadec-9-yl]-,(aS)-
CAS No:103881-76-1
MF:C32H45N5O5S
MW:611.795206785202
CID:212466
PubChem ID:124858
Update Time:2025-04-19
Benzenepropanamide, a-amino-4-hydroxy-N-[(3S,9R,16S)-16-(2-methylpropyl)-5,8,15-trioxo-3-(phenylmethyl)-1-thia-4,7,14-triazacyclohexadec-9-yl]-,(aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide, a-amino-4-hydroxy-N-[(3S,9R,16S)-16-(2-methylpropyl)-5,8,15-trioxo-3-(phenylmethyl)-1-thia-4,7,14-triazacyclohexadec-9-yl]-,(aS)-
- N-{(3S,16S)-3-Benzyl-16-[(2S)-2-butanyl]-5,8,15-trioxo-1-thia-4,7 ,14-triazacyclohexadecan-9-yl}-L-tyrosinamide
- tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine)
- (2S)-2-amino-N-[(3S,16S)-3-benzyl-5,8,15-trioxo-16-sec-butyl-1-thia-4,7,14-triazacyclohexadec-9-yl]-3-(4-hydroxyphenyl)propanamide
- Tclgpl
- Tyr-cyclo(lys-gly-phe-psi(CH2S)leu)
- (2S)-2-amino-N-[(3S,16S)-3-benzyl-16-butan-2-yl-5,8,15-trioxo-1-thia-4,7,14-triazacyclohexadec-9-yl]-3-(4-hydroxyphenyl)propanamide
- 2-Amino-N-[3-benzyl-16-(butan-2-yl)-5,8,15-trihydroxy-1-thia-4,7,14-triazacyclohexadeca-4,7,14-trien-9-yl]-3-(4-hydroxyphenyl)propanimidic acid
- DTXSID10908649
- 103881-76-1
-
- Inchi: 1S/C32H45N5O5S/c1-3-21(2)29-32(42)34-16-8-7-11-27(37-30(40)26(33)18-23-12-14-25(38)15-13-23)31(41)35-19-28(39)36-24(20-43-29)17-22-9-5-4-6-10-22/h4-6,9-10,12-15,21,24,26-27,29,38H,3,7-8,11,16-20,33H2,1-2H3,(H,34,42)(H,35,41)(H,36,39)(H,37,40)/t21?,24-,26-,27?,29-/m0/s1
- InChI Key: KMVHBOGONQSDBU-OQRJMPHZSA-N
- SMILES: S1C[C@H](CC2C=CC=CC=2)NC(CNC(C(CCCCNC([C@@H]1C(C)CC)=O)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O
Computed Properties
- Exact Mass: 611.31445
- Monoisotopic Mass: 611.31414073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 43
- Rotatable Bond Count: 8
- Complexity: 893
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 188Ų
Experimental Properties
- PSA: 162.65
Benzenepropanamide, a-amino-4-hydroxy-N-[(3S,9R,16S)-16-(2-methylpropyl)-5,8,15-trioxo-3-(phenylmethyl)-1-thia-4,7,14-triazacyclohexadec-9-yl]-,(aS)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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